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Compound of Interest

Compound Name: 2-Nitrodiphenylamine

Cat. No.: B016788 Get Quote

An In-depth Technical Guide to the Physicochemical Properties of 2-Nitrodiphenylamine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the melting and boiling points of 2-
Nitrodiphenylamine (2-NDPA), including detailed experimental protocols for their

determination. Additionally, a logical workflow for its primary application as a propellant

stabilizer is visualized.

Core Physicochemical Data
2-Nitrodiphenylamine is an organic compound with the chemical formula C₁₂H₁₀N₂O₂. It

typically appears as a red or orange-red crystalline solid. The accurate determination of its

melting and boiling points is crucial for its identification, purity assessment, and application in

various industrial processes.

Data Presentation
The following table summarizes the key physical constants for 2-Nitrodiphenylamine.
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Property Value (°C) Value (°F) Notes

Melting Point 74-76 °C[1] 165-167 °F

The literature presents

a consistent, narrow

range, indicative of a

pure substance.

Boiling Point 346 °C[1] 654.8 °F

Measured at standard

atmospheric pressure

(760 mmHg).[2]

Experimental Protocols
The determination of melting and boiling points are fundamental laboratory procedures for

characterizing a chemical substance. The methods described below are standard techniques

applicable to 2-Nitrodiphenylamine.

Melting Point Determination (Capillary Method)
This method is based on observing the temperature range over which a small, powdered

sample in a capillary tube transitions from a solid to a liquid.[3]

Apparatus:

Melting point apparatus (e.g., Mel-Temp or Thiele tube)

Glass capillary tubes (sealed at one end)[4]

Thermometer

Mortar and pestle (if sample is not a fine powder)

Heating medium (e.g., mineral oil for Thiele tube)

Procedure:

Sample Preparation: Ensure the 2-Nitrodiphenylamine sample is completely dry and finely

powdered.[3][4] Introduce the powdered solid into the open end of a capillary tube.[5] Tap the
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sealed end of the tube gently on a hard surface to pack the sample into the bottom, aiming

for a sample height of 2-3 mm.[4]

Apparatus Setup:

Mel-Temp Apparatus: Insert the capillary tube into the sample holder.[4]

Thiele Tube: Attach the capillary tube to a thermometer using a rubber band or thread,

ensuring the sample is aligned with the thermometer bulb.[1][5] Immerse this assembly

into the oil of the Thiele tube.[1]

Heating and Observation: Begin heating the apparatus. For an unknown sample, a rapid

initial heating can determine an approximate melting range. For a more precise

measurement, heat rapidly to about 15-20 °C below the expected melting point, then reduce

the heating rate to 1-2 °C per minute.[4]

Data Recording: Record two temperatures:

T₁: The temperature at which the first drop of liquid appears.

T₂: The temperature at which the entire sample has completely melted. The melting point

is reported as the range T₁ - T₂.

Boiling Point Determination (Thiele Tube Method)
This micro-method is suitable for determining the boiling point of small quantities of a liquid.

Since 2-Nitrodiphenylamine is a solid at room temperature, it must first be melted to perform

this test.

Apparatus:

Thiele tube[6]

Small test tube or fusion tube[1]

Capillary tube (sealed at one end)[1]

Thermometer
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Heating source (e.g., Bunsen burner)

Mineral oil

Procedure:

Sample Preparation: Place a small amount of 2-Nitrodiphenylamine into the small test tube

and gently heat it until it melts. The liquid volume should be sufficient to cover the bottom of

the test tube (approximately 2-3 mL).[7]

Capillary Inversion: Place the capillary tube into the liquid sample with the open end down.[6]

[7]

Apparatus Setup: Attach the test tube to the thermometer so that the sample is level with the

thermometer bulb.[1] Insert the assembly into the Thiele tube filled with mineral oil.[6]

Heating: Gently heat the side arm of the Thiele tube.[1][6] As the temperature rises, air

trapped in the capillary tube will expand and exit as a slow stream of bubbles.

Observation and Data Recording: Continue heating until a rapid and continuous stream of

bubbles emerges from the capillary tube.[1][6] At this point, remove the heat. The liquid will

begin to cool. The boiling point is the temperature at which the bubbling stops and the liquid

is drawn up into the capillary tube.[1] This temperature corresponds to the point where the

vapor pressure of the substance equals the external atmospheric pressure.

Visualization of Application Workflow
2-Nitrodiphenylamine is widely used as a stabilizer in nitrocellulose-based propellants.[8] Its

primary function is to scavenge acidic nitrogen oxides (NOx) that are produced during the slow

decomposition of the propellant, thereby preventing autocatalytic breakdown and extending the

shelf life and safety of the material.[8][9] The following diagram illustrates this stabilization

workflow.
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Workflow of 2-Nitrodiphenylamine as a Propellant Stabilizer
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Caption: Logical workflow of 2-NDPA in propellant stabilization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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